Cas no 149429-24-3 (13H-Benz[5,6]indolo[3,2-c]quinoline)

13H-Benz[5,6]indolo[3,2-c]quinoline structure
149429-24-3 structure
Product Name:13H-Benz[5,6]indolo[3,2-c]quinoline
CAS No:149429-24-3
MF:C19H12N2
MW:268.311984062195
CID:198420
PubChem ID:15781758
Update Time:2025-04-19

13H-Benz[5,6]indolo[3,2-c]quinoline Chemical and Physical Properties

Names and Identifiers

    • 13H-Benz[5,6]indolo[3,2-c]quinoline
    • 13H-Benzo[5,6]indolo[3,2-c]quinoline
    • DTXSID80933645
    • 13H-Benz(5,6)indolo(3,2-c)quinoline
    • 149429-24-3
    • InChI=1/C19H12N2/c1-2-6-13-10-18-15(9-12(13)5-1)16-11-20-17-8-4-3-7-14(17)19(16)21-18/h1-11,21H
    • Inchi: 1S/C19H12N2/c1-2-6-13-10-18-15(9-12(13)5-1)16-11-20-17-8-4-3-7-14(17)19(16)21-18/h1-11,21H
    • InChI Key: WCNKEWMBZFDYGK-UHFFFAOYSA-N
    • SMILES: N1C2C=C3C=CC=CC3=CC=2C2C=NC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 268.10016
  • Monoisotopic Mass: 268.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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